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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzotrifluoride

Cat. No.: B1266206

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromo-2-
nitrobenzotrifluoride. The following procedural guidance is designed to ensure safe
laboratory operations and minimize risks associated with this chemical.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-nitrobenzotrifluoride is
presented below.

Property Value

CAS Number 344-38-7

Molecular Formula C7HsBrFsNO:2

Molecular Weight 270.00 g/mol

Appearance Light yellow solid crystalline[1]
Melting Point 33-35 °C (lit.)

Boiling Point 95-100 °C at 5 mmHg (lit.)
Flash Point 113 °C (235.4 °F) - closed cup

Hazard Identification and Classification
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5-Bromo-2-nitrobenzotrifluoride is classified as a hazardous substance. The following table
summarizes its hazard statements.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[2][3]

Acute Toxicity, Dermal H312: Harmful in contact with skin[2][3]
Acute Toxicity, Inhalation H332: Harmful if inhaled[2]

Skin Corrosion/Irritation H315: Causes skin irritation[1][2][3]
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1][2]

Operational Plan: Handling and First Aid

A systematic approach to handling this chemical is crucial for laboratory safety. This involves a
combination of engineering controls, appropriate personal protective equipment, and
established handling and emergency procedures.

Engineering Controls

» Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1][4]
Emergency eye wash fountains and safety showers should be readily accessible in the
immediate vicinity of any potential exposure.[5]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Bromo-2-
nitrobenzotrifluoride.
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Body Part

Equipment

Standard/Specification

Eye/Face

Safety glasses with side-
shields or chemical goggles. A
face shield may be required for

larger quantities.[5]

Conforming to EN166 or
OSHA 29 CFR 1910.133.[1]

Hands

Chemical-resistant, impervious
gloves.[6] High-performance
nitrile gloves are a suitable

option.

Conforming to EN 374.

Body

Protective lab coat or
chemical-resistant
clothing/coveralls to prevent

skin exposure.[1][6]

Respiratory

A multi-purpose combination
respirator cartridge (US) or an
air-purifying respirator is
necessary if ventilation is
inadequate or for handling

larger quantities.[5][6]

NIOSH (US) or EN 149 (EU)

approved.

Step-by-Step Handling Procedures

o Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Don all required personal protective equipment.

o Dispensing: Carefully weigh and dispense the chemical within the fume hood. Avoid

generating dust or aerosols.

o During Use: Keep the container tightly closed when not in use.[1] Avoid contact with skin,

eyes, and clothing.[2][7] Do not eat, drink, or smoke in the work area.[5]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][2] Decontaminate the work surface.
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First Aid Measures

Immediate action is required in case of exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[1] Remove contact lenses if present and easy to do.[1] If eye irritation persists, seek
medical attention.[1]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. If skin irritation occurs or if you feel unwell, get medical advice.[1][2]

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or Poison
Control Center immediately.

Disposal Plan

Proper disposal of 5-Bromo-2-nitrobenzotrifluoride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedures

Waste Collection: Collect waste material in a suitable, labeled, and closed container. Do not
mix with other waste streams unless compatibility is confirmed.

Container Disposal: Empty containers may retain product residue. Handle them with the
same precautions as the product itself.

Final Disposal: Dispose of the contents and the container at an approved waste disposal
plant in accordance with local, regional, and national regulations.[1] Do not let the product
enter drains.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 5-

Bromo-2-nitrobenzotrifluoride.
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Caption: Workflow for Safe Handling of 5-Bromo-2-nitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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